Cas no 391652-49-6 ({[3-(Piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate)

• Product Name: {[3-(Piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate
• CAS No: 391652-49-6
• MF: C₁₉H₁₉Cl₂N₃O₅S
• MW: 472.342261552811
• CID: 6596116
• PubChem ID: 4322856
• Update Time: 2025-06-08

{[3-(Piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 391652-49-6
• {[3-(piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate
• EN300-26612923
• AKOS033627951
• Z18518620
• {[3-(Piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate

• Inchi： 1S/C19H19Cl2N3O5S/c20-16-9-13(11-22-18(16)21)19(26)29-12-17(25)23-14-5-4-6-15(10-14)30(27,28)24-7-2-1-3-8-24/h4-6,9-11H,1-3,7-8,12H2,(H,23,25)
• InChI Key： RURMOXMAJVZKDZ-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(=O)OCC(NC1=CC=CC(=C1)S(N1CCCCC1)(=O)=O)=O)Cl

Computed Properties

• Exact Mass: 471.0422473g/mol
• Monoisotopic Mass: 471.0422473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on {[3-(Piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate

Introduction to {[3-(Piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate (CAS No. 391652-49-6)

{[3-(Piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 391652-49-6, represents a novel class of molecules with potential applications in the treatment of various diseases. Its unique structural features, including the presence of a piperidine-1-sulfonyl group and a 5,6-dichloropyridine-3-carboxylate moiety, make it a subject of intense research interest.

The piperidine-1-sulfonyl moiety is a key structural component that contributes to the compound's pharmacological properties. Piperidine derivatives are well-known for their role in medicinal chemistry due to their ability to enhance binding affinity and selectivity. In particular, the sulfonyl group introduces a polar and charged character to the molecule, which can improve its solubility and interaction with biological targets. This feature has been extensively explored in the development of small-molecule inhibitors and activators for therapeutic purposes.

The 5,6-dichloropyridine-3-carboxylate part of the molecule adds another layer of complexity and functionality. Pyridine derivatives are widely used in pharmaceuticals due to their diverse biological activities. The chlorine atoms at the 5 and 6 positions enhance the electron-withdrawing effect, which can modulate the reactivity and binding properties of the molecule. Additionally, the carboxylate group provides a site for further functionalization, allowing for the creation of more complex derivatives with tailored pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the interactions between this compound and biological targets. Studies have shown that {[3-(Piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate exhibits promising binding affinity to certain enzymes and receptors involved in critical biological pathways. These findings have opened up new avenues for drug discovery and development.

In vitro studies have demonstrated that this compound possesses interesting pharmacological properties. For instance, it has been found to inhibit the activity of specific kinases, which are known to be involved in cancer progression. The ability to modulate kinase activity is highly relevant in oncology research, as kinases play a crucial role in cell signaling pathways that drive tumor growth and survival. Furthermore, preliminary studies suggest that this compound may have anti-inflammatory effects, making it a potential candidate for treating inflammatory diseases.

The synthesis of {[3-(Piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as multi-step cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the complex framework of this molecule. The synthetic route also incorporates protective group strategies to safeguard sensitive functional groups during the reaction process.

Quality control and analytical techniques play a crucial role in characterizing this compound. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used methods to confirm the identity and purity of the final product. These analytical tools provide detailed information about the molecular structure and chemical properties of the compound, ensuring that it meets stringent pharmaceutical standards.

The potential therapeutic applications of {[3-(Piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate are still being explored, but early findings are highly encouraging. Researchers are particularly interested in its potential use as an intermediate in the synthesis of more complex drug candidates. By leveraging its unique structural features, scientists aim to develop novel therapeutics that target unmet medical needs.

The development of new pharmaceuticals is a complex process that requires extensive research and collaboration across multiple disciplines. {[3-(Piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate serves as an excellent example of how interdisciplinary approaches can lead to innovative drug discovery. By combining insights from organic chemistry, biochemistry, pharmacology, and computational science, researchers can accelerate the translation of laboratory findings into clinical applications.

As our understanding of biological systems continues to grow, so does our ability to design molecules with precise targeting capabilities. The study of {[3-(Piperidine-1-sulfonyl)phenyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate highlights the importance of structural diversity in drug development. By exploring new chemical spaces and functional motifs, we can uncover novel therapeutic agents that offer improved efficacy and safety profiles.